Cas no 853887-00-0 (2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-)

• Product Name: 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-
• CAS No: 853887-00-0
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD31693945
• CID: 5226324
• Update Time: 2025-10-29

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

• MDL： MFCD31693945
• Inchi： 1S/C13H18OS/c1-10-7-11(2)9-12(8-10)13(14)3-5-15-6-4-13/h7-9,14H,3-6H2,1-2H3
• InChI Key： QFSCNHBDJSNLJG-UHFFFAOYSA-N
• SMILES： C1SCCC(C2=CC(C)=CC(C)=C2)(O)C1

Additional information on 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro-

Comprehensive Introduction to 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 853887-00-0)

2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- (CAS No. 853887-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a thiopyran core substituted with a 3,5-dimethylphenyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 2H-Thiopyran-4-ol has surged, driven by advancements in medicinal chemistry. A key focus area is its potential as a precursor for anti-inflammatory agents or antioxidants, aligning with the growing consumer interest in health and wellness. Searches for terms such as "thiopyran derivatives in medicine" or "CAS 853887-00-0 applications" reflect this trend. The compound’s stability and solubility also make it a candidate for catalysis and polymer chemistry, further expanding its industrial relevance.

From a synthetic perspective, 4-(3,5-dimethylphenyl)tetrahydro-2H-thiopyran-4-ol is often prepared via multistep organic reactions, including cyclization and functional group modifications. Its molecular structure allows for diverse derivatization, making it valuable for high-throughput screening in drug development. Laboratories frequently inquire about "synthesis protocols for thiopyranols" or "CAS 853887-00-0 suppliers," highlighting its commercial and academic demand.

Environmental and regulatory considerations are also critical when discussing 853887-00-0. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and eco-friendly synthesis methods are increasingly researched, resonating with the global push toward green chemistry. Queries like "sustainable production of thiopyran derivatives" underscore this shift.

In summary, 2H-Thiopyran-4-ol, 4-(3,5-dimethylphenyl)tetrahydro- represents a versatile scaffold with broad interdisciplinary applications. Its integration into pharmaceutical formulations, material engineering, and catalytic systems positions it as a compound of enduring scientific and industrial interest. As research evolves, so too will its potential to address emerging challenges in health and technology.